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Abstract
This technical guide provides a comprehensive overview of the known physicochemical

properties of the branched alkane, 3-Methyl-4-isopropylheptane. Due to a scarcity of direct

experimental data for this specific isomer of undecane, this document combines reported

computed properties with established principles of hydrocarbon chemistry to offer estimations

for key physical constants. General experimental methodologies for determining these

properties are also discussed. Furthermore, this guide addresses the current understanding of

the biological activity of branched alkanes, noting the absence of specific signaling pathway

information for 3-Methyl-4-isopropylheptane.

Introduction
3-Methyl-4-isopropylheptane, a saturated hydrocarbon with the molecular formula C11H24,

belongs to the vast family of alkane isomers.[1] As with its numerous structural isomers, its

physical and chemical characteristics are dictated by its molecular structure, specifically its

degree of branching. Understanding these properties is fundamental for applications in organic

synthesis, fuel technology, and for assessing its toxicological and environmental profile. This

guide aims to consolidate the available information on 3-Methyl-4-isopropylheptane and to

provide a framework for its experimental investigation.
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Chemical Identity
The structure and nomenclature of 3-Methyl-4-isopropylheptane are foundational to its

scientific identity.

IUPAC Name: 3-methyl-4-(1-methylethyl)heptane[2]

Synonyms: 3-Methyl-4-isopropylheptane, 3-methyl-4-propan-2-ylheptane[2]

Molecular Formula: C11H24[2]

Molecular Weight: 156.31 g/mol [2]

CAS Number: 61868-99-3[2]

Physicochemical Properties
Quantitative data for 3-Methyl-4-isopropylheptane is limited. The following table summarizes

computed and estimated properties.
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Property Value Source/Method

Molecular Formula C11H24 -

Molecular Weight 156.31 g/mol Computed by PubChem[2]

Boiling Point Estimated: 180-190 °C
Based on trends for undecane

isomers[1][3]

Melting Point Estimated: < -50 °C
Based on trends for branched

alkanes[3]

Density Estimated: ~0.75-0.77 g/mL Based on isomers of undecane

Solubility in Water Very low
Inferred from properties of

similar alkanes[4]

Solubility in Organic Solvents
High in non-polar solvents

(e.g., hexane, toluene)

Inferred from properties of

similar alkanes[4]

Vapor Pressure No data available -

LogP (Octanol/Water Partition

Coefficient)
5.3 Computed by XLogP3[2]

Discussion of Properties:

The high degree of branching in 3-Methyl-4-isopropylheptane significantly influences its

physical properties. Generally, increased branching in alkanes leads to a lower boiling point

compared to their straight-chain counterparts due to reduced surface area and weaker van der

Waals forces.[3] However, highly branched, more compact structures can pack more efficiently

into a crystal lattice, sometimes resulting in a higher melting point, though for complex isomers

like this, it is expected to be very low.[3] The LogP value of 5.3 indicates a high degree of

lipophilicity, predicting very low solubility in water and high solubility in non-polar organic

solvents.[2]

Experimental Protocols
While specific experimental protocols for the synthesis and characterization of 3-Methyl-4-
isopropylheptane are not readily available in the literature, general methods for the
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determination of key physicochemical properties are well-established.

Determination of Boiling Point (Thiele Tube Method)
A common and effective method for determining the boiling point of a small liquid sample is the

Thiele tube method.[5]

Apparatus:

Thiele tube

Thermometer

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or heating mantle)

Mineral oil

Procedure:

A small amount of the liquid sample (a few milliliters) is placed in the small test tube.

The capillary tube is placed inside the test tube with the open end down.

The test tube is attached to the thermometer.

The Thiele tube is filled with mineral oil to a level above the side arm.

The thermometer and test tube assembly are immersed in the oil in the Thiele tube.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample evenly.[5]

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

capillary tube.
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Heating is continued until a steady stream of bubbles is observed, and then the heat is

removed.

The temperature at which the liquid just begins to re-enter the capillary tube upon cooling is

recorded as the boiling point.[5]

Experimental Setup

Procedure

Sample in Test Tube with Inverted Capillary Thermometer
Attach

Thiele Tube with Mineral Oil
Immerse

Gently Heat Side Arm

Heat Source Apply Heat

Observe Stream of Bubbles Remove Heat Liquid Re-enters Capillary Record Boiling Point

Click to download full resolution via product page

Boiling Point Determination Workflow.

Biological Activity and Signaling Pathways
There is currently no scientific literature describing specific biological activities or signaling

pathways for 3-Methyl-4-isopropylheptane. Research on the biological effects of alkanes is

generally focused on broader categories.

General Toxicology of Branched Alkanes:

Low Acute Toxicity: Branched alkanes are generally considered to have low acute oral,

dermal, and inhalation toxicity.[6]

Irritation: They can be slightly irritating to the skin and eyes.[6]

Genotoxicity: There is no evidence to suggest that they are genotoxic.[6]

Systemic Toxicity: Repeated exposure is not likely to cause systemic toxicity.[6]
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Mechanism of Toxicity: The acute inhalation toxicity of alkanes is thought to be related to

their partitioning behavior in the biological system, potentially acting on the lipid bilayer of

plasma membranes through a non-specific biophysical mechanism similar to anesthesia.[7]

The absence of specific signaling pathway data for 3-Methyl-4-isopropylheptane precludes

the creation of a diagram for this topic. It is hypothesized that as a simple, non-polar

hydrocarbon, it is unlikely to interact with specific cellular receptors to trigger a signaling

cascade in the way that more complex endogenous or xenobiotic molecules do. Any biological

effects are more likely to be the result of non-specific interactions with cell membranes.

Structure-Property Relationships
The physicochemical properties of alkanes are directly linked to their molecular structure. The

degree of branching is a critical determinant of these properties.

Physicochemical Properties

Alkane Molecular Structure

Increased Branching

Boiling Point Melting Point

Molecular Surface Area

Decreases

Crystal Packing Efficiency

Can Increase

Decreases Can Increase
(for compact structures)

Click to download full resolution via product page
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Alkane Branching and Property Relationship.

Conclusion
3-Methyl-4-isopropylheptane is a branched alkane for which specific experimental

physicochemical data is largely unavailable. This guide has provided a summary of its known

identifiers and computed properties, along with estimations for key physical constants based on

established chemical principles. While no specific biological signaling pathways have been

identified for this compound, the general toxicological profile of branched alkanes suggests low

toxicity. The provided conceptual diagrams and general experimental protocol serve as a

foundation for future research into this and other complex alkane isomers. Further experimental

work is required to definitively characterize the properties of 3-Methyl-4-isopropylheptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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